5-(Aminomethyl)-4-bromo-2-methoxyphenol

• Molecular Formula: C8H10BrNO2
• Molecular Weight: 232.07 g/mol
• IUPAC Name: 5-(aminomethyl)-4-bromo-2-methoxyphenol
• InChI: InChI=1S/C8H10BrNO2/c1-12-8-3-6(9)5(4-10)2-7(8)11/h2-3,11H,4,10H2,1H3
• InChI Key: JGXBDFIKEHHAFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)Br)CN)O

Description

5-(Aminomethyl)-4-bromo-2-methoxyphenol is an organic compound with a complex structure that includes an aminomethyl group, a bromine atom, and a methoxy group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Aminomethyl)-4-bromo-2-methoxyphenol typically involves multiple steps. One common method is the bromination of 2-methoxyphenol, followed by the introduction of an aminomethyl group through a Mannich reaction. The reaction conditions often require the use of bromine or a brominating agent, a suitable solvent, and a catalyst to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often using continuous flow reactors and automated systems to control reaction conditions precisely.

Chemical Reactions Analysis

Types of Reactions

5-(Aminomethyl)-4-bromo-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

Oxidation: Quinones or other oxidized derivatives.

Reduction: De-brominated phenol derivatives.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

5-(Aminomethyl)-4-bromo-2-methoxyphenol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(Aminomethyl)-4-bromo-2-methoxyphenol involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can affect the function of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Muscimol: A compound with a similar aminomethyl group but different overall structure.

5-(Aminomethyl)-2-furancarboxylic acid: Another compound with an aminomethyl group but attached to a furan ring.

Uniqueness

5-(Aminomethyl)-4-bromo-2-methoxyphenol is unique due to the combination of its functional groups and their positions on the phenol ring. This unique structure gives it distinct chemical and biological properties compared to similar compounds.